Cas no 130795-22-1 (2-Furanacetic acid, α-hydroxy-, (S)- (9CI))

• Product Name: 2-Furanacetic acid, α-hydroxy-, (S)- (9CI)
• CAS No: 130795-22-1
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 5955087
• PubChem ID: 758260
• Update Time: 2024-03-01

2-Furanacetic acid, α-hydroxy-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, α-hydroxy-, (S)- (9CI)
• (2S)-2-(furan-2-yl)-2-hydroxyacetic acid
• (S)-2-(Furan-2-yl)-2-hydroxyacetic acid
• NCGC00018577-02
• 130795-22-1
• NCGC00018577-01
• EN300-7025008
• AKOS006379848
• SCHEMBL10430343

• Inchi： 1S/C6H6O4/c7-5(6(8)9)4-2-1-3-10-4/h1-3,5,7H,(H,8,9)/t5-/m0/s1
• InChI Key： RTLDJXGEOSVJEX-YFKPBYRVSA-N
• SMILES： O1C=CC=C1[C@H](O)C(O)=O

Computed Properties

• Exact Mass: 142.02660867g/mol
• Monoisotopic Mass: 142.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Boiling Point: 266.5±25.0 °C(Predicted)
• pka: 3.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives